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Compound of Interest

Compound Name: 1,3-Benzoxazol-2-ylacetonitrile

Cat. No.: B091303

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available information and is
intended for guidance purposes only. A complete Safety Data Sheet (SDS) with
comprehensive, validated quantitative data for 1,3-Benzoxazol-2-ylacetonitrile (CAS: 15344-
56-6) was not fully available. The information on GHS classifications is based on data from
limited sources and should be treated with caution. Users are strongly advised to perform their
own risk assessments and consult a certified safety professional before handling this chemical.

Chemical Identification and Physical Properties

This section provides key identifiers and physical data for 1,3-Benzoxazol-2-ylacetonitrile.
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Property Value Reference
CAS Number 15344-56-6 [1]12]
Molecular Formula CoHeN20 [11[2][3]
Molecular Weight 158.16 g/mol [1112][3]
Appearance Powder

Melting Point 70-72 °C

Boiling Point Data not available

Solubility Data not available

Storage Temperature Room Temperature

Hazard Identification and GHS Classification

The following GHS classification is based on available data. A comprehensive toxicological
profile for this compound has not been fully established.
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Precautionary Statement

GHS Classification Hazard Statement (H-code)
(P-code)
Signal Word Warning
- . P264, P270, P301+P312,
Acute Toxicity, Oral H302: Harmful if swallowed

P330, P501

H312: Harmful in contact with P280, P302+P352, P312,

Acute Toxicity, Dermal ]
skin P362, P363, P501

P264, P280, P302+P352,
P332+P313, P362

Skin Corrosion/Irritation H315: Causes skin irritation

] P264, P280,
o H319: Causes serious eye
Eye Damage/Irritation o P305+P351+P338,
Irritation
P337+P313

] P261, P271, P304+P340,
] H335: May cause respiratory
ST&T, Single Exposure S P312, P403+P233, P405,
irritation PEOL

ST&T: Specific Target Organ Toxicity

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to ensure the safety of laboratory
personnel and the integrity of the chemical.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is
recommended as a minimum:

o Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles.

[4]

» Hand Protection: Chemically resistant gloves (e.g., Nitrile rubber). Breakthrough time and
glove thickness should be appropriate for the duration and nature of the task.
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o Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory to
prevent skin exposure.[4] For tasks with a higher risk of splashing, a chemically resistant
apron should be worn.

» Respiratory Protection: All handling of the solid powder should be conducted in a certified
chemical fume hood to avoid inhalation of dust.[4] If a fume hood is not available, a NIOSH-
approved respirator with an appropriate particulate filter may be required.

General Handling Procedures

e Avoid contact with eyes, skin, and clothing.[4]

Avoid breathing dust.

Wash hands thoroughly after handling.[4]

Use only in a well-ventilated area, preferably a chemical fume hood.[4][5]

Keep containers tightly closed when not in use.

Storage

e Store in a cool, dry, and well-ventilated place.[4]
o Keep containers tightly sealed.
e Segregate from incompatible materials such as strong oxidizing agents.

e Ensure the storage area is secure and accessible only to authorized personnel.

First Aid Measures

Immediate action is required in case of exposure.
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Exposure Route First Aid Protocol

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If the
Inhalation person feels unwell, call a POISON CENTER or

doctor. If breathing is difficult, trained personnel

should administer oxygen.

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and

Skin Contact water for at least 15 minutes. If skin irritation
occurs, seek medical advice. Wash

contaminated clothing before reuse.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical

advice/attention.

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Call a
POISON CENTER or doctor immediately if you

feel unwell.

Ingestion

Experimental Protocols: Safe Handling of a
Crystalline Solid

This section provides a general methodology for handling 1,3-Benzoxazol-2-ylacetonitrile in a
laboratory setting.

Objective: To safely weigh and prepare a solution of 1,3-Benzoxazol-2-ylacetonitrile.
Materials:
» 1,3-Benzoxazol-2-ylacetonitrile

e Appropriate solvent
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e Analytical balance

e Spatula

» Weighing paper or boat

o Volumetric flask with stopper

» Beaker

o Magnetic stirrer and stir bar (optional)
o Required PPE (see section 3.1)
Procedure:

e Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate working
height.

o Don all required PPE.
o Gather all necessary equipment and place it within the fume hood.
o Decontaminate the work surface within the fume hood.

e Weighing:

o Place a weighing boat on the analytical balance and tare it.

[¢]

Carefully open the container of 1,3-Benzoxazol-2-ylacetonitrile inside the fume hood.

[¢]

Using a clean spatula, transfer the desired amount of the crystalline solid to the weighing
boat. Avoid generating dust.

o

Securely close the primary container.

[e]

Record the exact weight.
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¢ Dissolution:

o

Carefully transfer the weighed solid into the volumetric flask.

o Add a small amount of the chosen solvent to the weighing boat to rinse any remaining
crystals and transfer this rinse to the flask.

o Add approximately half of the final required volume of solvent to the flask.

o Stopper the flask and gently swirl to dissolve the solid. A magnetic stirrer can be used for
this purpose.

o Once the solid is fully dissolved, add the solvent up to the calibration mark.

[e]

Stopper the flask again and invert it several times to ensure the solution is homogeneous.

e Cleanup and Waste Disposal:

[¢]

Clean the spatula and any other contaminated reusable equipment.

[¢]

Dispose of the weighing boat and any other contaminated disposable items in a
designated solid chemical waste container.

[¢]

Wipe down the work surface in the fume hood.

[e]

Dispose of gloves in the appropriate waste stream.

o

Wash hands thoroughly after the procedure is complete.

Visualizations
Safe Handling Workflow

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b091303?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for safely handling 1,3-Benzoxazol-2-ylacetonitrile.
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Caption: Decision logic for first aid response to chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 1,3-
Benzoxazol-2-ylacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091303#1-3-benzoxazol-2-ylacetonitrile-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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